Cas no 19270-93-0 (1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)-)

• Product Name: 1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)-
• CAS No: 19270-93-0
• MF: C₁₂H₁₉N₅O
• MW: 249.312161684036
• CID: 235603
• PubChem ID: 519650
• Update Time: 2025-04-19

1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)-
• 2,2-dimethyl-5-(7H-purin-6-ylamino)pentan-1-ol
• 1-Pentanol, 2,2-dimethyl-5-(6-purinylamino)-
• 2,2-dimethyl-5-(1H-purin-6-ylamino)-1-pentanol
• 2,2-dimethyl-5-(7(9)H-purin-6-ylamino)-pentan-1-ol
• 6-[4-Hydroxymethyl-4-methylpentylamino]purine
• AC1LASSH
• NSC108389
• 19270-93-0
• WGGUVIVLEMPPER-UHFFFAOYSA-N
• 2,2-Dimethyl-5-(9H-purin-6-ylamino)-1-pentanol #
• DTXSID10334101
• NSC-108389

• Inchi： 1S/C12H19N5O/c1-12(2,6-18)4-3-5-13-10-9-11(15-7-14-9)17-8-16-10/h7-8,18H,3-6H2,1-2H3,(H2,13,14,15,16,17)
• InChI Key： WGGUVIVLEMPPER-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CCCNC1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 249.15917
• Monoisotopic Mass: 249.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 394.2°C at 760 mmHg
• Flash Point: 192.2°C
• Refractive Index: 1.633
• PSA: 81.7
• LogP: 1.63650